4-Cyclopropoxy-5-nitropyridin-2-amine

• Molecular Formula: C8H9N3O3
• Molecular Weight: 195.18 g/mol
• IUPAC Name: 4-cyclopropyloxy-5-nitropyridin-2-amine
• InChI: InChI=1S/C8H9N3O3/c9-8-3-7(14-5-1-2-5)6(4-10-8)11(12)13/h3-5H,1-2H2,(H2,9,10)
• InChI Key: RUSPOTBTHGRWFB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=NC=C2[N+](=O)[O-])N

Description

4-Cyclopropoxy-5-nitropyridin-2-amine is a pyridine derivative characterized by a cyclopropoxy substituent at position 4, a nitro group at position 5, and an amine group at position 2. The cyclopropoxy group introduces steric strain due to the three-membered cyclopropane ring, which may influence reactivity and intermolecular interactions.

Preparation Methods

The synthesis of 4-Cyclopropoxy-5-nitropyridin-2-amine involves several steps, starting from pyridine derivatives. One common method involves the nitration of pyridine N-oxide, followed by reduction and substitution reactions . The nitration step typically uses a mixture of nitric acid and sulfuric acid, which introduces the nitro group at the desired position. Subsequent reduction and substitution steps introduce the cyclopropoxy and amino groups, respectively.

Industrial production methods often employ continuous flow synthesis to ensure safety and efficiency, especially for highly exothermic reactions like nitration . This approach minimizes the accumulation of potentially explosive intermediates and allows for better control over reaction conditions.

Chemical Reactions Analysis

4-Cyclopropoxy-5-nitropyridin-2-amine undergoes various chemical reactions, including:

Oxidation: The nitro group can be further oxidized under strong oxidizing conditions.

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrazine hydrate.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the positions ortho and para to the nitro group.

Common reagents used in these reactions include nitric acid, sulfuric acid, hydrazine hydrate, and various nucleophiles. Major products formed from these reactions include amino derivatives and substituted pyridines.

Scientific Research Applications

4-Cyclopropoxy-5-nitropyridin-2-amine has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules and heterocycles.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is used in the development of pharmaceutical intermediates and active pharmaceutical ingredients.

Industry: The compound is used in the synthesis of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-5-nitropyridin-2-amine involves its interaction with various molecular targets. The nitro group can participate in redox reactions, while the amino group can form hydrogen bonds with biological molecules. These interactions can affect enzyme activity, protein function, and cellular signaling pathways .

Comparison with Similar Compounds

Structural and Functional Analogues

The following compounds share structural similarities with 4-cyclopropoxy-5-nitropyridin-2-amine, primarily in the pyridin-2-amine backbone and substituent patterns (Table 1). Key differences lie in the substituents at positions 4 and 5, which significantly alter electronic, steric, and functional properties.

Table 1: Comparison of Structural Analogs

Compound Name	Substituent (Position 4)	Substituent (Position 5)	Key Features	Similarity Index
4-Cyclopropoxy-5-nitropyridin-2-amine	Cyclopropoxy	Nitro	High steric strain, electron-withdrawing nitro group.	N/A
2-Amino-3-methyl-5-nitropyridine	Methyl (Position 3)*	Nitro	Methyl at position 3; nitro at position 5 enhances electron deficiency.	0.80
4-Nitropyridin-2-amine (4214-76-0)	None	Nitro	Lacks position 4 substituent; simpler structure with nitro at position 3.	0.87
4-Methyl-5-(pyrrolidin-2-yl)pyridin-2-amine (1552457-95-0)	Methyl	Pyrrolidinyl	Pyrrolidinyl at position 5 introduces nitrogen heterocycle; methyl at position 4.	Not rated

*Note: Positional numbering differs in some analogs; adjustments are made for direct comparison.

Key Differences and Implications

This could influence nucleophilic substitution or catalytic interactions . The nitro group at position 5 is common in analogs like 4-nitropyridin-2-amine (4214-76-0), which exhibits strong electron-withdrawing effects, reducing the basicity of the amine group compared to non-nitrated derivatives .

Electronic Properties: The absence of a substituent at position 4 in 4-nitropyridin-2-amine (4214-76-0) results in a planar pyridine ring, whereas the cyclopropoxy group in the target compound may induce torsional strain, altering conjugation and solubility .

Synthetic Accessibility: Compounds like 2-amino-3-methyl-5-nitropyridine (similarity index 0.80) are commercially available, suggesting established synthetic routes. The cyclopropoxy substituent in the target compound may require specialized reagents (e.g., cyclopropanol derivatives) or protective strategies due to its sensitivity .